Cas no 364782-34-3 (Cinacalcet hydrochloride)

• Product Name: Cinacalcet hydrochloride
• CAS No: 364782-34-3
• MF: C₂₂H₂₃ClF₃N
• MW: 393.872935533524
• MDL: MFCD08067750
• CID: 67857
• PubChem ID: 156418
• Update Time: 2025-10-30

Cinacalcet hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine hydrochloride
• N-((1R)-1-(1-Naphthyl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine hydrochloride
• Cinacalcet HCl
• (R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoro-methyl)phenyl)propan-1-amine hydrochloride
• AMG073
• Cinacalcet (hydrochloride)
• Cinacalcet Hydrochloride
• N-[(1R)-1-naphthalen-1-ylethyl]-3-[3-(trifluoromethyl)phenyl]propan-1-amine,hydrochloride
• AMG 073 hydrochloride
• AMG-073 hydrochloride
• Cinacalcet
• Mimpara,Sensipar
• KRN 1493 hydrochloride
• N-[1-(R)-(-)-(1-naphthyl)ethyl]-3-[3(trifluoromethyl)phenyl]-1-aminopropane hydrochloride
• NPS 1493 hydrochloride
• Sensipar
• Mimpara
• Regpara
• AMG073 HCl
• Cinacalcet hydrochloride [USAN]
• AMG 073
• 1K860WSG25
• Parareg
• DSSTox_RID_81909
• [(1R)-1-(naphthalen-1-yl)ethyl]({3-[3-(trifluoromethyl)phenyl]propyl})amine hydrochloride
• DSSTox_CID_26792
• N-[(1R)-1-(1-naphthyl)ethyl]-3-[
• SENSIPAR(TM)
• AKOS005146514
• CAS-364782-34-3
• CS-0288
• CINACALCET HYDROCHLORIDE [WHO-DD]
• MLS006010213
• BCPP000409
• N-[(1R)-1-naphthalen-1-ylethyl]-3-[3-(trifluoromethyl)phenyl]propan-1-amine;hydrochloride
• HY-70037A
• CINACALCET HYDROCHLORIDE [ORANGE BOOK]
• 1-Naphthalenemethanamine, a-methyl-N-(3-(3-(trifluoromethyl)phenyl)propyl)-,(aR)-, Hydrochloride
• DTXCID1026792
• CINACALCET HYDROCHLORIDE [USP-RS]
• MFCD08067750
• Mimpara (TN)
• KRN 1493
• N-((1R)-1-(naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine hydrochloride
• 1-NAPHTHALENEMETHANAMINE, .ALPHA.-METHYL-N-(3-(3-(TRIFLUOROMETHYL)PHENYL)PROPYL)-, (.ALPHA.R)-, HYDROCHLORIDE
• D03505
• BCP02533
• AKOS015969126
• Sensipar (TN)
• AMG-073 HCl (Cinacalcet hydrochloride)
• s1260
• C22H23ClF3N
• CNC-HCl
• AM90312
• CINACALCET HYDROCHLORIDE (MART.)
• Cinacalcet, HCl
• CINACALCET HYDROCHLORIDE [JAN]
• EN300-220097
• NPS-1493
• CINACALCET HYDROCHLORIDE (USP-RS)
• (alphaR)-alpha-Methyl-N-[3-[3-(trifluoromethyl)phenyl)propyl]-1-napthalenemethanamine Hydrochloride
• Q27121179
• UNII-1K860WSG25
• Tox21_112654
• (R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine HCl
• SMR002530058
• (R)-N-(3-(3-(trifluoromethyl)phenyl)propyl)-1- -(1-napthyl)ethylamine Hydrochloride
• GS-4171
• AMG-073.HCl
• MLS004774045
• J-520045
• NCGC00181002-01
• AMG073 hydrochloride
• 364782-34-3
• Z1741977003
• AMG 073 HCl
• DTXSID3046792
• N-[(1R)-1-(Naphthalen-1-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]propan-1-amine hydrochloride
• CINACALCET HYDROCHLORIDE [MART.]
• N-[(1R)-1-(1-naphthyl)ethyl]-3-[3-(trifluoromethyl)phenyl]propan-1-amine hydrochloride
• CHEBI:48391
• alpha-methyl-N-(3-(3-(trifluoromethyl)phenyl)propyl)-1-naphthalenemethanamine, (alphaR)-hydrochloride
• Tox21_112654_1
• BCP9000286
• Cinacalcet hydrochloride (JAN/USAN)
• 1-Naphthalenemethanamine, alpha-methyl-N-(3-(3-(trifluoromethyl)phenyl)propyl)-, (alphaR)-, hydrochloride
• CCG-268579
• AMG-073 HCL
• 1-Naphthalenemethanamine, alpha-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]-, hydrochloride (1:1), (alphaR)-
• NCGC00181002-04
• CHEMBL1200776
• SW219246-1
• CINACALCET HYDROCHLORIDE [MI]
• AC-1799
• N-((1R)-1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine monohydrochloride
• 1-Naphthalenemethanamine,a-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]-, hydrochloride, (aR)-
• 364782-34-3 (HCl)
• Cinacalcet (AMG-073) HCl?
• (S)-N-(1-(naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine hydrochloride
• SBI-0654075.0001
• Cinacalcet hydrochloride

• MDL： MFCD08067750
• Inchi： 1S/C22H22F3N.ClH/c1-16(20-13-5-10-18-9-2-3-12-21(18)20)26-14-6-8-17-7-4-11-19(15-17)22(23,24)25;/h2-5,7,9-13,15-16,26H,6,8,14H2,1H3;1H/t16-;/m1./s1
• InChI Key： QANQWUQOEJZMLL-PKLMIRHRSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)CCCN[C@H](C)C1=CC=CC2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 393.14700
• Monoisotopic Mass: 393.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: No data available
• Melting Point: 175-177°C
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 50 mg/mL(126.95 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 12.03000
• LogP: 7.33490
• Optical Activity: [α]/D -24 to -32°, c = 0.5 in methanol
• Vapor Pressure: No data available

Cinacalcet hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： 24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Medical Disease Classifications
• Other Chemical Reagents

Additional information on Cinacalcet hydrochloride

Cinacalcet Hydrochloride: A Comprehensive Overview

Cinacalcet hydrochloride, also known ascinacalcet HCl, is a potent calcimimetic agent that has revolutionized the treatment of secondary hyperparathyroidism (SHPT) in patients with chronic kidney disease (CKD). With the CAS number364782-34-3, this compound has gained significant attention in the medical community due to its ability to effectively lower parathyroid hormone (PTH) levels, thereby improving bone mineral metabolism and reducing the risk of complications associated with SHPT.

The chemical structure ofcinacalcet hydrochloride is characterized by its unique ability to mimic calcium ions, which allows it to bind to the calcium-sensing receptor (CaSR) on parathyroid cells. This interaction leads to a reduction in PTH secretion, making it a cornerstone in the management of SHPT. Recent studies have highlighted the importance of CaSR activation in not only managing SHPT but also potentially in other conditions such as primary hyperparathyroidism and certain bone diseases.

In terms of pharmacokinetics,cinacalcet hydrochloride is rapidly absorbed after oral administration, with peak plasma concentrations achieved within 1-2 hours. Its bioavailability is not significantly affected by food, making it a convenient option for patients. The drug undergoes extensive metabolism in the liver, primarily through cytochrome P450 enzymes, and is excreted renally. This metabolic profile underscores the need for dose adjustment in patients with impaired renal function.

The clinical efficacy ofcinacalcet hydrochloride has been extensively studied across various patient populations. In a landmark trial published in 2023, researchers demonstrated that treatment with cinacalcet hydrochloride led to a significant reduction in serum PTH levels compared to placebo, with minimal adverse effects. Furthermore, long-term use has been shown to improve markers of mineral metabolism and reduce the incidence of fractures in CKD patients.

Beyond its established role in SHPT,cinacalcet hydrochloride is also being investigated for its potential benefits in other conditions. For instance, recent preclinical studies suggest that cinacalcet may have anti-inflammatory properties, which could be harnessed in the treatment of inflammatory bone diseases. Additionally, ongoing clinical trials are exploring its efficacy in managing hypercalcemia associated with malignancy.

In conclusion,cinacalcet hydrochloride remains a pivotal therapeutic agent in the management of SHPT and continues to be a focus of research aimed at expanding its clinical applications. As new insights into its mechanisms of action and potential uses emerge, cinacalcet hydrochloride stands as a testament to the power of targeted therapies in modern medicine.